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Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Rhenium(V)
chloride (ReCl₅), a critical precursor in the development of various rhenium-based compounds

and catalysts. The information presented herein is curated for professionals in the fields of

chemical research and drug development, offering detailed experimental protocols and

quantitative data to facilitate the replication and optimization of this synthetic procedure.

Overview of Rhenium(V) Chloride
Rhenium(V) chloride, also known as rhenium pentachloride, is an inorganic compound with

the formula Re₂Cl₁₀. It exists as a red-brown, paramagnetic solid that is highly sensitive to air

and moisture.[1][2] First synthesized in 1933, it serves as a significant starting material for the

synthesis of various organometallic rhenium complexes and has historical importance as an

early catalyst in olefin metathesis.[1][3]

Synthesis Methodology: Direct Chlorination of
Rhenium Metal
The most established and widely utilized method for the synthesis of Rhenium(V) chloride is

the direct chlorination of metallic rhenium at elevated temperatures.[1][3][4] This process is

followed by a purification step involving sublimation to yield a product of high purity.[1][3]
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Experimental Protocol
The following protocol is a detailed description of the direct chlorination of rhenium metal.

Materials and Equipment:

Rhenium metal powder or sponge

Chlorine gas (high purity)

Inert gas (e.g., Argon or Nitrogen)

Quartz reaction tube

Tube furnace with temperature controller

Gas flow meters

Sublimation apparatus

Schlenk line or glovebox for handling air-sensitive materials

Procedure:

Preparation of the Reaction Setup: A quartz reaction tube is charged with a known quantity

of rhenium metal. The tube is then placed within a tube furnace. The entire system is purged

with an inert gas to remove any residual air and moisture.

Chlorination Reaction: The temperature of the furnace is gradually raised to the reaction

temperature, typically in the range of 500-900 °C.[1][3] Once the desired temperature is

reached, a controlled flow of chlorine gas is introduced into the reaction tube. The reaction is

highly exothermic and proceeds with the formation of volatile Rhenium(V) chloride.

Collection of Crude Product: The gaseous ReCl₅ is carried by the chlorine gas stream to a

cooler region of the apparatus where it condenses as a dark, crystalline solid. The collection

zone is typically maintained at a temperature that allows for the condensation of ReCl₅ while

leaving more volatile impurities in the gas phase.
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Purification by Sublimation: The crude Rhenium(V) chloride is transferred to a sublimation

apparatus under an inert atmosphere. The apparatus is then evacuated, and a temperature

gradient is established. The crude material is heated, causing it to sublime. The pure ReCl₅

deposits as well-formed crystals on a cold finger or a cooler surface within the apparatus,

leaving non-volatile impurities behind.[1][3]

Quantitative Data
The following table summarizes the key quantitative parameters for the synthesis of

Rhenium(V) chloride.
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Parameter Value Notes

Reactants

Rhenium Metal Stoichiometrically determined

The amount of rhenium metal

used will dictate the theoretical

yield of the product.

Chlorine Gas Excess

A continuous flow of chlorine

gas is maintained to ensure

complete reaction and to act

as a carrier for the volatile

product.

Reaction Conditions

Reaction Temperature 500 - 900 °C

The optimal temperature may

vary depending on the specific

setup and the form of the

rhenium metal used.[1][3]

Reaction Time
Dependent on scale and flow

rate

The reaction is typically

continued until all the rhenium

metal has been consumed.

Purification

Sublimation Temperature TBD

The temperature for

sublimation should be carefully

controlled to ensure efficient

separation from impurities.

Sublimation Pressure Vacuum

Sublimation is performed

under reduced pressure to

lower the required temperature

and enhance the rate of

sublimation.

Yield TBD

The yield is dependent on the

efficiency of the reaction and

the purification process.
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Product Properties

Appearance Red-brown crystalline solid [1][2]

Molecular Formula Re₂Cl₁₀
In the solid state, Rhenium(V)

chloride exists as a dimer.[1]

Molar Mass 363.47 g/mol (for ReCl₅) [5]

Melting Point 220 °C [4]

Solubility
Reacts with water and polar

solvents

It is soluble in some non-polar

organic solvents.

Note: TBD (To Be Determined) indicates that specific values were not available in the provided

search results and would need to be determined experimentally or from more detailed

literature.

Alternative Synthesis Routes
While direct chlorination is the most common method, other synthetic pathways to Rhenium(V)
chloride have been explored. One such method involves the thermal decomposition of

Rhenium(VI) chloride (ReCl₆). However, this method is less frequently used due to the

instability of the starting material.

Safety and Handling
Rhenium(V) chloride is a hazardous substance that must be handled with appropriate safety

precautions.

Air and Moisture Sensitivity: ReCl₅ reacts vigorously with water and moist air, releasing

corrosive hydrogen chloride gas. All manipulations should be carried out under an inert

atmosphere (e.g., in a glovebox or using Schlenk techniques).[2]

Toxicity and Corrosivity: Rhenium(V) chloride and its decomposition products are toxic and

corrosive. Appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat, must be worn at all times. Work should be conducted in a well-

ventilated fume hood.
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Storage: Rhenium(V) chloride should be stored in a tightly sealed container under an inert

atmosphere in a cool, dry place.

Characterization
The identity and purity of the synthesized Rhenium(V) chloride can be confirmed using

various analytical techniques, including:

Elemental Analysis: To determine the elemental composition (Re and Cl).

X-ray Crystallography: To confirm the crystal structure.

Infrared (IR) and Raman Spectroscopy: To identify characteristic vibrational modes.

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in the synthesis and purification of

Rhenium(V) chloride.
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Caption: Experimental workflow for the synthesis and purification of Rhenium(V) chloride.
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Caption: Logical relationship of key factors in Rhenium(V) chloride synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of
Rhenium(V) Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078131#rhenium-v-chloride-synthesis-detailed-
procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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